Cas no 1391054-61-7 (Benzocaine-13C6)

• Product Name: Benzocaine-13C6
• CAS No: 1391054-61-7
• MF: C₇H₇NO₂
• MW: 143.091910600662
• CID: 4554814
• Update Time: 2025-10-28

Benzocaine-13C6 Chemical and Physical Properties

Names and Identifiers

• Benzocaine-13C6
• (p-(Ethoxycarbonyl)(phenyl-13C6)aMine
• 4-(Ethoxycarbonyl)aniline-13C6
• 4-(Ethoxycarbonyl)phenylaMine-13C6
• 4-AMinobenzoic Acid-13C6 E
• 4-AMinobenzoic Acid-13C6 Ethyl Ester
• Ethyl 4-AMinobenzoate-13C6
• p-AMinobenzoic Acid-13C6 Ethyl Ester

• Inchi： 1S/C7H7NO2/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,8H2,(H,9,10)/i1+1,3+1,4+1,5+1,6+1,7+1
• InChI Key： ALYNCZNDIQEVRV-FJYIEFNNSA-N
• SMILES： [13C](O)(=O)[13C]1=C[13CH]=[13C](N)[13CH]=[13CH]1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzocaine-13C6

Benzocaine-13C6: A Comprehensive Overview

Benzocaine-13C6, also known by its CAS number CAS No. 1391054-61-7, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of benzocaine, a well-known local anesthetic, with the addition of six carbon-13 isotopes, denoted by the "-13C6" suffix. The inclusion of these isotopes makes it a valuable tool in isotopic labeling studies, particularly in pharmacology, biochemistry, and environmental science.

The chemical structure of Benzocaine-13C6 is based on the benzocaine molecule, which consists of a para-methoxybenzyl group attached to a piperidine ring. The substitution of six carbon atoms with carbon-13 isotopes does not alter the fundamental chemical properties of benzocaine but introduces a unique isotopic signature that can be tracked using advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

Recent studies have highlighted the importance of Benzocaine-13C6 in understanding the pharmacokinetics and biotransformation pathways of benzocaine in vivo. For instance, researchers have utilized this compound to trace the metabolism of benzocaine in laboratory animals, providing insights into its absorption, distribution, metabolism, and excretion (ADME) profile. These findings are crucial for optimizing drug delivery systems and improving the safety profile of benzocaine-based medications.

In addition to its role in pharmacological research, Benzocaine-13C6 has found applications in environmental science. By using this compound as an isotopic tracer, scientists can study the fate and transport of organic compounds in soil and water systems. This information is invaluable for assessing the environmental impact of pharmaceuticals and developing strategies for pollution control.

The synthesis of Benzocaine-13C6 involves a multi-step process that begins with the preparation of 13C-labeled intermediates. These intermediates are then subjected to nucleophilic substitution reactions to form the final product. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient and cost-effective methods for producing this compound on a larger scale.

From a safety standpoint, Benzocaine-13C6 exhibits similar toxicity profiles to its natural counterpart, benzocaine. However, due to its isotopic labeling, it is often used at lower concentrations in experimental settings to minimize potential adverse effects. Regulatory agencies have established guidelines for the safe handling and disposal of this compound to ensure compliance with environmental and occupational safety standards.

In conclusion, Benzocaine-13C6 (CAS No. 1391054-61-7) is a versatile compound with wide-ranging applications in scientific research and industrial processes. Its unique isotopic signature makes it an invaluable tool for studying complex biological and environmental systems. As research continues to uncover new insights into its properties and uses, this compound is poised to play an even greater role in advancing our understanding of chemistry and its applications.